Hydroxyzine Acetic Acid Hydrochloride Salt

• Molecular Formula: C23H30Cl2N2O4
• Molecular Weight: 469.4 g/mol
• IUPAC Name: 2-[2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethoxy]acetic acid;hydrochloride
• InChI: InChI=1S/C23H29ClN2O4.ClH/c24-21-8-6-20(7-9-21)23(19-4-2-1-3-5-19)26-12-10-25(11-13-26)14-15-29-16-17-30-18-22(27)28;/h1-9,23H,10-18H2,(H,27,28);1H
• InChI Key: UUZWRZSEGBVALX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOCCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl

Description

Hydroxyzine Acetic Acid Hydrochloride Salt is a compound that belongs to the class of first-generation antihistamines. It is known for its sedative, anxiolytic, and antiemetic properties. This compound is commonly used in the treatment of allergic conditions, anxiety, and tension associated with psychoneuroses .

Preparation Methods

Synthetic Routes and Reaction Conditions

Hydroxyzine Acetic Acid Hydrochloride Salt can be synthesized through a series of chemical reactions involving the starting material hydroxyzine. The synthesis typically involves the reaction of hydroxyzine with acetic acid and hydrochloric acid under controlled conditions to form the hydrochloride salt .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale chemical synthesis using high-purity reagents and stringent quality control measures. The process includes the crystallization and purification of the final product to ensure its purity and efficacy .

Chemical Reactions Analysis

Types of Reactions

Hydroxyzine Acetic Acid Hydrochloride Salt undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of hydroxyzine N-oxide, while reduction can yield hydroxyzine .

Scientific Research Applications

Hydroxyzine Acetic Acid Hydrochloride Salt has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its effects on cellular processes and interactions with biological molecules.

Medicine: Used in the treatment of allergic conditions, anxiety, and tension.

Industry: Employed in the production of pharmaceuticals and as a standard reference material in quality control laboratories.

Mechanism of Action

Hydroxyzine Acetic Acid Hydrochloride Salt exerts its effects primarily through its action as a potent and selective histamine H1 receptor inverse agonist. This action is responsible for its antihistamine and sedative effects. Additionally, it acts as an antagonist of the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the α1-adrenergic receptor. These interactions contribute to its anxiolytic properties .

Comparison with Similar Compounds

Similar Compounds

Cetirizine: A second-generation antihistamine and the active metabolite of hydroxyzine.

Diphenhydramine: Another first-generation antihistamine with similar sedative and antiemetic properties.

Chlorpheniramine: A first-generation antihistamine used to treat allergic conditions

Uniqueness

Hydroxyzine Acetic Acid Hydrochloride Salt is unique due to its combination of antihistamine, anxiolytic, and antiemetic properties. Unlike some other first-generation antihistamines, it has a lower affinity for muscarinic acetylcholine receptors, resulting in fewer anticholinergic side effects .